Cas no 23564-05-8 (Thiophanate-methyl)

Thiophanate-methyl Properties

Names and Identifiers

• Thiophanate-Methyl
• thiophanate methyl
• 1,2-bis(3-(methoxycarbonyl)-2-thioureido)benzene
• dimethyl (1,2-phenylenebis(iminocarbonothioyl))bis(carbamate)
• Thiophanate methyl W.P.
• 1,2-di(3-methoxycarbonyl-2-thioureido)benzene
• Caswell No. 375A
• Cercobin methyl
• Thiophanate-methyl Solution
• Thiophanate-methyl Standard
• dimethyl 4,4’-(o-phenylene)bis(3-thioallophanate)
• dimethyl N,N’-[1,2-phenylenebis(azanediylcarbonothioyl)]dicarbamate
• dimethyl N,N’-[1,2-phenylenebis(iminocarbonothioyl)]bis[carbamate]
• Thiophanate M
• Methylthiofanate
• Methylthiophanate
• Neotopsin
• Mildothane
• Fungo
• Methyl topsin
• Topsin Methyl
• Methyl thiophanate
• Metoben
• Caligran
• Thiopan
• Cycosin
• Easout
• Enovit methyl
• Enovit Super
• Cercobin M
• Topsin M
• Enovit M
• Sipcavit
• Sipcaplant
• Sipcasan
• Trevin
• Ditek
• Rilon
• Topsin wp methyl
• Pelt 14
• Fungo 50
• NF 44
• Tiofanate metile
• Topsin-M
• o-Bis(3-methoxycarbonyl-2-thioureido)benzene
• Topsin turf and ornamentals
• BAS 32500F
• 1,2-B
• +Expand

• MDL： MFCD00055294
• InChIKey： QGHREAKMXXNCOA-UHFFFAOYSA-N
• Inchi： 1S/C12H14N4O4S2/c1-19-11(17)15-9(21)13-7-5-3-4-6-8(7)14-10(22)16-12(18)20-2/h3-6H,1-2H3,(H2,13,15,17,21)(H2,14,16,18,22)
• SMILES： S=C(N([H])C(=O)OC([H])([H])[H])N([H])C1=C([H])C([H])=C([H])C([H])=C1N([H])C(N([H])C(=O)OC([H])([H])[H])=S

Computed Properties

• Exact Mass: 342.04600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 342.046
• Heavy Atom Count: 22
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 15
• Surface Charge: 0
• Topological Polar Surface Area: 165

Experimental Properties

• LogP: 2.72000
• PSA: 164.90000
• Merck: 13,9427
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
• Boiling Point: 478.4°C at 760 mmHg
• Melting Point: 172 ºC
• Color/Form: Colorless prismatic crystals
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, alkalies, copper salts.
• Solubility: Soluble in acetone, methanol, chloroform, acetonitrile, insoluble in water, decomposed in alkaline medium
• Density: 1.4542 (rough estimate)